Verimol A

• CAS RN: 212516-34-2
• Molecular Formula: C18H20O5
• Molecular Weight: 316.3
• IUPAC Name: [1-hydroxy-1-(4-methoxyphenyl)propan-2-yl] 4-methoxybenzoate
• InChI: InChI=1S/C18H20O5/c1-12(17(19)13-4-8-15(21-2)9-5-13)23-18(20)14-6-10-16(22-3)11-7-14/h4-12,17,19H,1-3H3
• InChI Key: MHJLKHNHGMUAPQ-UHFFFAOYSA-N
• SMILES: CC(C(C1=CC=C(C=C1)OC)O)OC(=O)C2=CC=C(C=C2)OC

Description

Verimol A is a methoxybenzoic acid.
Verimol A is a natural product found in Illicium verum with data available.

Scientific Research Applications

• Phenylpropanoid Derivatives from Clausena Harmandiana Fruits :

  • This study discusses a phenylpropanoid derivative, along with other compounds including Verimol B, from Clausena harmandiana fruits. These compounds demonstrated weak antibacterial activity against various bacteria, indicating potential antimicrobial applications (Maneerat et al., 2013).

• Inhibition of SARS-CoV-2 Main Protease :

  • A study identified compounds from Illicium verum (star anise) for inhibiting the main protease of SARS-CoV-2. Verimol-G, one of the compounds, was highlighted for its potential as a COVID-19 treatment, indicating a potential application in antiviral therapy (Tripathi et al., 2022).

• BRAF Kinase Inhibitor Vemurafenib in Melanoma :

  • Vemurafenib, a BRAF kinase inhibitor, showed promise in treating metastatic melanoma with the BRAF V600E mutation, highlighting the application of targeted therapy in cancer treatment (Chapman et al., 2011).

• Ex Vivo Hematopoietic Stem Cell Gene Therapy :

  • The European Commission approved a gene therapy for ADA‐SCID, a rare congenital disorder. This marks a significant advance in the field of gene therapy and its application in treating genetic disorders (Aiuti et al., 2017).

• BACE-1 Inhibitor Verubecestat for Alzheimer's Disease :

  • Verubecestat, a BACE-1 inhibitor, was evaluated for its potential in treating Alzheimer's disease, indicating the exploration of enzyme inhibition in neurodegenerative diseases (Egan et al., 2018).

• Applications of Dendrimers in Drug and DNA Delivery :

  • Dendrimers have shown promise as DNA- and drug-delivery systems, indicating their potential in enhancing the efficacy and targeting of therapeutic agents (Cloninger, 2002).

• Novel Omics Technologies in Nutrition Research :

  • Omics technologies are revolutionizing nutrition research by facilitating the discovery of new biomarkers and providing personalized dietary recommendations for disease prevention (Zhang et al., 2008).

• NMR-based Metabolomics of Antimalarial Plant Species :

  • This study used NMR-based metabolomics to investigate the antimalarial properties of traditional plant species, demonstrating the application of modern analytical techniques in traditional medicine research (Bapela et al., 2018).